Cas no 14639-88-4 (Opal (SiO2.xH2O) (9CI))

• Product Name: Opal (SiO2.xH2O) (9CI)
• CAS No: 14639-88-4
• MF: H₂O₃Si
• MW: 78.0995812416077
• CID: 155368
• PubChem ID: 190201
• Update Time: 2025-04-19

Opal (SiO2.xH2O) (9CI) Chemical and Physical Properties

Names and Identifiers

• Opal (SiO2.xH2O) (9CI)
• OPAL POWDER
• aerogel 200
• cab-o-sil n-70ts
• OPAL
• silica 2482, hydrophobic
• aerosil 300
• aerosil m-300
• aerosil-degussa
• Zarasyl Companion
• DTXSID70913092
• Silica, hydrated
• DB14138
• Dioxosilane Hydrate
• SILICIC ACID [MART.]
• Silica hydrate
• Opal-CT
• DTXSID9029851
• 10279-57-9
• HYDRATED SILICA [INCI]
• 14639-88-4
• Silica, hydrate
• SILICIC ACID (MART.)
• Zarazyl
• CHEBI:64393
• SILICIC ACID [WHO-DD]
• SILICIC ACID [MI]
• Hydrated amorphous silica
• 98759-73-0
• Y6O7T4G8P9
• NS00130113
• Silanedione--water (1/1)
• dioxosilane;hydrate
• Opal (SiO2.xH2O)
• Silicon dioxide hydrate
• Silicon dioxide hydrate(1:x)
• Silica, amorphous, precipitated and gel
• Hydrated silica
• Hydrosilicic acid
• Silicondioxidehydrate(1:x)

• Inchi： 1S/O2Si.H2O/c1-3-2;/h;1H2
• InChI Key： LRCFXGAMWKDGLA-UHFFFAOYSA-N
• SMILES： [Si](=O)=O.O

Computed Properties

• Exact Mass: 59.9667
• Monoisotopic Mass: 77.97732046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• PSA: 34.14